Cas no 141212-68-2 (Pyrimidine, 2-[(1-methyl-1H-1,2,4-triazol-3-yl)thio]-)

Pyrimidine, 2-[(1-methyl-1H-1,2,4-triazol-3-yl)thio]- structure
141212-68-2 structure
Product Name:Pyrimidine, 2-[(1-methyl-1H-1,2,4-triazol-3-yl)thio]-
CAS No:141212-68-2
MF:C7H7N5S
MW:193.228978395462
CID:1301760
Update Time:2024-08-03

Pyrimidine, 2-[(1-methyl-1H-1,2,4-triazol-3-yl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-[(1-methyl-1H-1,2,4-triazol-3-yl)thio]-
    • Inchi: 1S/C7H7N5S/c1-12-5-10-7(11-12)13-6-8-3-2-4-9-6/h2-5H,1H3
    • InChI Key: SOGBIXRVFDNQEO-UHFFFAOYSA-N
    • SMILES: C1(SC2N=CN(C)N=2)=NC=CC=N1

Computed Properties

  • Exact Mass: 193.04241

Experimental Properties

  • Density: 1.46±0.1 g/cm3(Predicted)
  • Boiling Point: 438.9±28.0 °C(Predicted)
  • PSA: 56.49
  • pka: 0.85±0.10(Predicted)
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